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Compound of Interest

Compound Name: Tetrabutylammonium Azide

Cat. No.: B1234632 Get Quote

Tetrabutylammonium Azide: Physicochemical
Properties
Tetrabutylammonium azide is a quaternary ammonium salt that serves as a versatile and

stable source of the azide ion for various applications in organic synthesis. It is particularly

valued for its solubility in organic solvents, facilitating its use in a wide range of chemical

reactions.

Core Physicochemical Data
The fundamental properties of tetrabutylammonium azide, including its molecular formula

and weight, are summarized below. This data is essential for stoichiometric calculations in

synthesis and for material characterization.

Property Value

Molecular Formula C₁₆H₃₆N₄[1][2][3][4]

Molecular Weight 284.48 g/mol [1][2][3][4]

CAS Number 993-22-6[1][2][3]

Appearance White to off-white or pale yellow powder[1]

Melting Point 84-88 °C[1]
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Note: While most chemical suppliers and databases report the molecular formula as C₁₆H₃₆N₄

and the molecular weight as 284.48 g/mol , some database entries may contain conflicting

information.

The structure of tetrabutylammonium azide consists of a central nitrogen atom bonded to four

butyl groups, forming the tetrabutylammonium cation, and a linear azide anion.

Applications in Research and Development
Tetrabutylammonium azide is a key reagent in several areas of chemical synthesis:

Click Chemistry: It serves as a reliable azide source for copper-catalyzed or strain-promoted

azide-alkyne cycloaddition reactions.[1]

Organic Synthesis: The compound is used to introduce the azide functional group into

molecules, which is a precursor for synthesizing amines, nitriles, and nitrogen-containing

heterocycles.[5]

Polymer Chemistry: It is utilized in the development of functionalized polymers and materials,

contributing to advancements in drug delivery and catalysis.[1]

Due to the nature of the query, which focuses on the fundamental physicochemical properties

of a chemical compound, the requested sections on experimental protocols and signaling

pathways are not applicable. These sections are relevant for describing biological processes or

detailed experimental procedures, rather than reporting intrinsic molecular data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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